Cas no 1554029-81-0 (6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 1554029-81-0
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6789780
• PubChem ID: 83854736
• Update Time: 2025-10-23

6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26004857
• 6,6-difluoro-1,4,5,7-tetrahydroindazole-3-carboxylic acid
• 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 1554029-81-0

• Inchi： 1S/C8H8F2N2O2/c9-8(10)2-1-4-5(3-8)11-12-6(4)7(13)14/h1-3H2,(H,11,12)(H,13,14)
• InChI Key： MBNXKFVKCDTBEF-UHFFFAOYSA-N
• SMILES： FC1(CC2=C(C(C(=O)O)=NN2)CC1)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Additional information on 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

6,6-Difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid (CAS No. 1554029-81-0): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 1554029-81-0) has emerged as a critical scaffold for designing novel therapeutics. This fluorinated indazole derivative combines the unique properties of fluorine atoms with the structural versatility of the indazole core, making it a sought-after intermediate in pharmaceutical research. Its CAS number 1554029-81-0 is frequently searched in chemical databases, reflecting its growing importance in small molecule drug development and targeted therapy applications.

The compound’s difluoro substitution at the 6-position enhances its metabolic stability and bioavailability—a key consideration in modern drug design. Researchers are particularly interested in its potential applications for kinase inhibition, as indazole derivatives are known to interact with ATP-binding sites. Recent studies highlight its utility in developing cancer therapeutics, where its ability to modulate protein-protein interactions aligns with current trends in precision medicine. The tetrahydroindazole moiety also shows promise in CNS drug discovery, addressing the rising demand for neuroprotective agents.

Synthetic accessibility is another advantage of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid. Its carboxylic acid functional group allows for straightforward derivatization via amide coupling or esterification, enabling rapid structure-activity relationship (SAR) exploration. This feature resonates with the pharmaceutical industry’s focus on high-throughput screening and fragment-based drug design. The compound’s hydrogen bonding capacity and rigid bicyclic structure make it valuable for optimizing ligand efficiency—a hot topic in computational chemistry forums.

Environmental stability is another noteworthy aspect. Unlike some fluorinated compounds that raise PFAS concerns, this molecule’s tetrahydroindazole core demonstrates favorable biodegradability profiles in preliminary assessments. This addresses growing regulatory and sustainability questions in green chemistry circles. Its low toxicity in standard assays (e.g., Ames test) further supports its adoption in preclinical development pipelines.

From a commercial perspective, CAS 1554029-81-0 has seen increased demand from contract research organizations (CROs) specializing in heterocyclic chemistry. Suppliers frequently field queries about its scale-up synthesis protocols and GMP-grade availability, reflecting its transition from research curiosity to viable drug candidate component. Analytical data (HPLC purity >98%, characteristic 19F-NMR signals at -120 to -130 ppm) consistently rank among the top technical questions from purchasers.

Emerging applications extend beyond traditional pharmaceuticals. Material scientists are investigating its metal-chelating properties for catalytic systems, while agrochemical researchers explore its potential as a biostable scaffold for crop protection agents. These interdisciplinary uses mirror the broader trend of molecular hybridization strategies in chemical innovation.

For synthetic chemists, the key challenges involve optimizing regioselective fluorination during production and developing enantioselective routes to access optically pure forms—subjects generating vigorous discussion in organic chemistry publications. Recent patents disclose improved methods using flow chemistry techniques, addressing the process intensification needs of industrial partners.

In summary, 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid represents a compelling case study in rational molecular design. Its dual appeal to medicinal chemists (through bioactivity) and process chemists (via synthetic tractability) ensures its continued relevance. As the pharmaceutical industry prioritizes first-in-class drugs over me-too compounds, this fluorinated indazole derivative is well-positioned to contribute to next-generation therapeutics addressing unmet medical needs.